Cas no 32480-00-5 (Nitromethane-13C)

• Product Name: Nitromethane-13C
• CAS No: 32480-00-5
• MF: CH₃NO₂
• MW: 62.0326750278473
• CID: 293648
• PubChem ID: 11029755
• Update Time: 2025-04-19

Nitromethane-13C Chemical and Physical Properties

Names and Identifiers

• Methane-13C, nitro-(6CI,9CI)
• (13)C-nitromethane
• [13C]nitromethane
• 292141_ALDRICH
• I14-45386
• nitro[13C]methane
• nitromethane-(13)C
• nitromethane-13C
• Nitromethane-13C, 99 atom % 13C
• DTXSID60452405
• AKOS015913373
• 32480-00-5
• nitro(113C)methane
• Nitromethane-13C

• Inchi： 1S/CH3NO2/c1-2(3)4/h1H3/i1+1
• InChI Key： LYGJENNIWJXYER-OUBTZVSYSA-N
• SMILES： [O-][N+]([13CH3])=O

Computed Properties

• Exact Mass: 62.019733174g/mol
• Monoisotopic Mass: 62.019733174g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 27.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8Ų
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.145 g/mL at 25 °C
• Melting Point: -29 °C(lit.)
• Boiling Point: 101 °C(lit.)
• Flash Point: 95 °F
• Solubility: Not determined

Nitromethane-13C Security Information

• Hazardous Material transportation number：UN 1261
• WGK Germany：3
• Hazard Category Code： 5-10-22
• Safety Instruction： 41
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：II
• Risk Phrases：5-10-22
• Packing Group：II
• Hazard Level：3.2